Cas no 2418642-30-3 (3-(Azidomethyl)-5-iodo-2-methylaniline)

• Product Name: 3-(Azidomethyl)-5-iodo-2-methylaniline
• CAS No: 2418642-30-3
• MF: C₈H₉IN₄
• MW: 288.088332891464
• CID: 5676720
• PubChem ID: 165775898
• Update Time: 2025-05-19

3-(Azidomethyl)-5-iodo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-5-iodo-2-methylaniline
• 2418642-30-3
• EN300-26627279
• 3-(Azidomethyl)-5-iodo-2-methylaniline

• Inchi： 1S/C8H9IN4/c1-5-6(4-12-13-11)2-7(9)3-8(5)10/h2-3H,4,10H2,1H3
• InChI Key： UMLPMILRVMGLTB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(CN=[N+]=[N-])C=1)N

Computed Properties

• Exact Mass: 287.98719g/mol
• Monoisotopic Mass: 287.98719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.4Ų

Additional information on 3-(Azidomethyl)-5-iodo-2-methylaniline

Comprehensive Overview of 3-(Azidomethyl)-5-iodo-2-methylaniline (CAS No. 2418642-30-3): Properties, Applications, and Research Insights

3-(Azidomethyl)-5-iodo-2-methylaniline, identified by its CAS number 2418642-30-3, is a specialized aromatic amine derivative with significant potential in synthetic chemistry and pharmaceutical research. This compound features a unique combination of functional groups, including an azidomethyl moiety and an iodo substituent, which make it a versatile intermediate for click chemistry, bioconjugation, and drug discovery. Its molecular structure (C₈H₉IN₄) enables diverse reactivity, aligning with trends in high-throughput screening and targeted therapeutics.

Recent advancements in bioorthogonal chemistry have heightened interest in compounds like 3-(Azidomethyl)-5-iodo-2-methylaniline. Researchers leverage its azide group for strain-promoted alkyne-azide cycloaddition (SPAAC), a critical tool for labeling biomolecules without disrupting native biological processes. This aligns with the growing demand for non-invasive imaging probes and precision medicine solutions. The compound’s iodine atom further facilitates radiolabeling applications, addressing queries on PET tracer development—a frequently searched topic in medical chemistry forums.

From a synthetic perspective, CAS 2418642-30-3 serves as a precursor for heterocyclic scaffolds prevalent in kinase inhibitors and anticancer agents. Its methylaniline core mimics pharmacophores found in FDA-approved drugs, making it relevant to discussions on structure-activity relationships (SAR). Laboratories optimizing fragment-based drug design (FBDD) often explore such building blocks, reflecting its alignment with AI-driven molecular optimization trends.

Environmental and safety considerations are paramount when handling 3-(Azidomethyl)-5-iodo-2-methylaniline. While not classified as hazardous under standard guidelines, its azide functionality warrants careful storage (cool, dry conditions) to prevent degradation. This echoes broader industry concerns about chemical stability and green chemistry practices—topics frequently queried in ESG (Environmental, Social, Governance)-focused research.

The commercial availability of CAS 2418642-30-3 through specialty suppliers caters to the needs of contract research organizations (CROs) and academic labs. Pricing and batch customization options are common search keywords, underscoring the compound’s niche yet growing market. Its role in proteomics and chemical biology toolkits further positions it as a candidate for high-impact publications and patent filings.

In summary, 3-(Azidomethyl)-5-iodo-2-methylaniline exemplifies the intersection of innovative synthetic platforms and applied life sciences. Its dual functionality (azide/iodo) addresses pressing challenges in theranostics and materials science, while its CAS 2418642-30-3 identifier ensures traceability in global chemical databases. As interdisciplinary research expands, this compound is poised to play a pivotal role in answering next-generation biomedical questions.